1-[(4-Bromophenyl)methyl]-1,2,4-triazole-3-carboxamide

• IUPAC Name: 1-[(4-bromophenyl)methyl]-1,2,4-triazole-3-carboxamide
• InChI: InChI=1S/C10H9BrN4O/c11-8-3-1-7(2-4-8)5-15-6-13-10(14-15)9(12)16/h1-4,6H,5H2,(H2,12,16)
• InChI Key: RMCCMXQJVZROAQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CN2C=NC(=N2)C(=O)N)Br
• Molecular Formula: C10H9BrN4O
• Molecular Weight: 281.11 g/mol

Description

1-[(4-Bromophenyl)methyl]-1,2,4-triazole-3-carboxamide, also known as BPTC, is a chemical compound that belongs to the class of triazole-containing compounds. It is widely used in scientific research for its various biochemical and physiological effects.

Mechanism of Action

1-[(4-Bromophenyl)methyl]-1,2,4-triazole-3-carboxamide is known to act as a positive allosteric modulator of the GABA-A receptor, which is a major inhibitory neurotransmitter in the central nervous system. By binding to the receptor, 1-[(4-Bromophenyl)methyl]-1,2,4-triazole-3-carboxamide enhances the inhibitory effects of GABA, leading to a decrease in neuronal activity and anxiolytic effects.
Biochemical and Physiological Effects:
1-[(4-Bromophenyl)methyl]-1,2,4-triazole-3-carboxamide has been shown to have a variety of biochemical and physiological effects, including anxiolytic, sedative, and anticonvulsant effects. It has also been shown to modulate the immune system, with potential immunomodulatory effects.

Advantages and Limitations for Lab Experiments

1-[(4-Bromophenyl)methyl]-1,2,4-triazole-3-carboxamide is a valuable tool for scientific research due to its ability to selectively modulate the GABA-A receptor, and its potential therapeutic applications. However, 1-[(4-Bromophenyl)methyl]-1,2,4-triazole-3-carboxamide also has limitations, including potential toxicity and off-target effects. Careful consideration should be given to the dose and duration of 1-[(4-Bromophenyl)methyl]-1,2,4-triazole-3-carboxamide treatment in lab experiments.

Future Directions

There are many potential future directions for research on 1-[(4-Bromophenyl)methyl]-1,2,4-triazole-3-carboxamide, including further investigation of its effects on the immune system and its potential therapeutic applications for neurological disorders. Additionally, continued optimization of synthesis methods and development of new analogs may lead to improved efficacy and reduced toxicity.

Synthesis Methods

1-[(4-Bromophenyl)methyl]-1,2,4-triazole-3-carboxamide can be synthesized using a variety of methods, including the reaction of 4-bromobenzylamine with 1,2,4-triazole-3-carboxylic acid, or the reaction of 4-bromobenzaldehyde with 1,2,4-triazole-3-carboxamide. These methods have been optimized to produce high yields of 1-[(4-Bromophenyl)methyl]-1,2,4-triazole-3-carboxamide with minimal impurities.

Scientific Research Applications

1-[(4-Bromophenyl)methyl]-1,2,4-triazole-3-carboxamide has been used in a variety of scientific research applications, including as a tool to study the role of the GABA-A receptor in anxiety and depression, as well as to investigate the effects of 1-[(4-Bromophenyl)methyl]-1,2,4-triazole-3-carboxamide on the immune system. 1-[(4-Bromophenyl)methyl]-1,2,4-triazole-3-carboxamide has also been used to study the effects of stress on the brain, and to investigate the potential of 1-[(4-Bromophenyl)methyl]-1,2,4-triazole-3-carboxamide as a therapeutic agent for various neurological disorders.